Cas no 1448137-38-9 (4-methoxy-2-methyl-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-2-methyl-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1448137-38-9
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 6039673
• PubChem ID: 71808353
• Update Time: 2025-05-22

4-methoxy-2-methyl-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide
• 4-methoxy-2-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]benzene-1-sulfonamide
• 1448137-38-9
• 4-METHOXY-2-METHYL-N-[(1-METHYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]BENZENESULFONAMIDE
• 4-methoxy-2-methyl-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)benzenesulfonamide
• F6440-2567
• AKOS024563139

• Inchi： 1S/C17H23N3O3S/c1-12-10-13(23-3)8-9-17(12)24(21,22)18-11-15-14-6-4-5-7-16(14)20(2)19-15/h8-10,18H,4-7,11H2,1-3H3
• InChI Key： DKZBOPYCYCQPAK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)OC)(NCC1C2CCCCC=2N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.6Ų

Additional information on 4-methoxy-2-methyl-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide

4-Methoxy-2-Methyl-N-(1-Methyl-4,5,6,7-Tetrahydro-1H-Indazol-3-Yl)Methylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1448137-38-9, known as 4-methoxy-2-methyl-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzene ring substituted with a methoxy group at position 4 and a methyl group at position 2. Additionally, the molecule features a sulfonamide group attached to the benzene ring and an indazole moiety with a methyl substitution at position 1. The indazole ring is further substituted with a methyl group at position 3.

The sulfonamide functional group in this compound is of particular interest due to its versatility in chemical reactions and its role in modulating biological activity. Sulfonamides are widely used in drug design because they can act as bioisosteres for other functional groups, such as hydroxyl or amide groups, while maintaining or enhancing pharmacokinetic properties. Recent studies have highlighted the importance of sulfonamides in the development of kinase inhibitors and other therapeutic agents.

The indazole moiety in this compound adds another layer of complexity and functionality. Indazoles are heterocyclic aromatic compounds that are known for their ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). The presence of the indazole ring in this molecule suggests potential applications in drug design targeting these receptor systems. Furthermore, the tetrahydroindazole derivative (as seen in this compound) is particularly interesting due to its potential for improved bioavailability and reduced toxicity compared to its fully aromatic counterpart.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization steps. For instance, the formation of the indazole ring can be achieved via the Paal-Knorr synthesis or through transition-metal-catalyzed cyclization reactions. The introduction of the sulfonamide group typically involves nucleophilic substitution reactions or coupling reactions under specific conditions to ensure high yields and purity.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its structure suggests that it may exhibit activity against various disease targets, including cancer and inflammatory conditions. For example, sulfonamides have been shown to inhibit certain kinases involved in cell proliferation and survival pathways. Additionally, the methoxy group on the benzene ring could contribute to increased lipophilicity and improved drug-like properties.

One area of active research involving this compound is its potential use as an anti-inflammatory agent. Studies have demonstrated that sulfonamides can modulate inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both the sulfonamide and indazole moieties in this molecule may enhance its anti-inflammatory activity compared to simpler analogs.

In terms of drug delivery, the unique structure of this compound may allow for targeted delivery strategies. For instance, the indazole moiety could serve as a scaffold for attaching targeting ligands or for incorporating into nanoparticles designed to deliver drugs to specific tissues or cells. This would be particularly beneficial in cancer therapy, where targeted delivery can reduce systemic toxicity and improve therapeutic outcomes.

Another promising avenue for research is the exploration of this compound's neuroprotective properties. Indazoles have been shown to exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The combination of an indazole moiety with a sulfonamide group may enhance these effects by modulating multiple pathways involved in neuronal protection and regeneration.

From a synthetic standpoint, researchers have developed novel methods to synthesize this compound with high efficiency and purity. For example, recent studies have employed microwave-assisted synthesis techniques to accelerate reaction times while maintaining product quality. These advancements have made it easier for researchers to access this compound for further studies.

In conclusion, 4-methoxy-2-methyl-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448137-38-9) is a highly versatile compound with significant potential in drug discovery and development. Its unique structure combines functional groups that are known for their biological activity and pharmacokinetic advantages. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic interventions across various disease areas.